Cas no 22341-17-9 (8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI))
22341-17-9 structure
Product Name:8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI)
8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI)
- AKOS024436666
- 8-Oxatricyclo[3,2,1,0(1,5)]octane
- 22341-17-9
- 8-Oxatricyclo(3,2,1,0(1,5))octane
- 8-oxabicyclo[3.2.1]octane
- SCHEMBL2137252
- DTXSID60276380
- 280-11-5
-
- Inchi: 1S/C7H12O/c1-2-6-4-5-7(3-1)8-6/h6-7H,1-5H2
- InChI Key: AWEGTPPFDJUPRI-UHFFFAOYSA-N
- SMILES: O1C2CCCC1CC2
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 80.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI) Related Literature
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David M. Hodgson,Matthew A. H. Stent,Bogdan ?tefane,Francis X. Wilson Org. Biomol. Chem. 2003 1 1139
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2. Asymmetric syntheses of 8-oxabicyclo[3,2,1]octane and 11-oxatricyclo[5.3.1.0]undecane from glycalsHongze Liao,Wei-Lin Leng,Kim Le Mai Hoang,Hui Yao,Jingxi He,Amanda Ying Hui Voo,Xue-Wei Liu Chem. Sci. 2017 8 6656
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Lin Liu,Hai-Long Cheng,Wen-Qiang Ma,Si-Hua Hou,Yong-Qiang Tu,Fu-Min Zhang,Xiao-Ming Zhang,Shao-Hua Wang Chem. Commun. 2018 54 196
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Janagiraman Krishnamurthi,Hisanori Nambu,Koji Takeda,Masahiro Anada,Akihito Yamano,Shunichi Hashimoto Org. Biomol. Chem. 2013 11 5374
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Vijaykumar Gupta,Shilpi Kabiraj,Monica Rane,Sujata V. Bhat RSC Adv. 2015 5 22951
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